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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B12059921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Oxazine 170 perchlorate,

a versatile fluorescent dye. This document consolidates critical safety data, handling protocols,

and detailed experimental methodologies for its application in advanced research settings. The

information is intended to ensure safe and effective utilization of this compound in laboratory

and development environments.

Core Safety and Physical Data
Safe handling of Oxazine 170 perchlorate is paramount. The following tables summarize its

key identifiers, physical and chemical properties, and hazard classifications for quick reference.

Table 1: Chemical Identification and Properties
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Property Value Reference

CAS Number 62669-60-7 [1][2][3]

EC Number 263-682-0 [2][3]

Molecular Formula C₂₁H₂₂ClN₃O₅ [2][3]

Molecular Weight 431.87 g/mol [2][3]

Appearance Green to dark green powder [2][4]

Melting Point 260 °C (decomposes) [2][3]

Maximum Absorption (λmax) 624 nm [2][3]

Fluorescence Emission ~645 nm [5]

Synonyms

Oxazine 720, 3,7-

Bis(ethylamino)-8-methyl-

benzo[a]phenoxazinium

perchlorate

[4]

Table 2: Hazard Identification and Safety Precautions
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Hazard Category GHS Classification Precautionary Statements

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)

P264: Wash hands thoroughly

after handling.[1][6] P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][6]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][6]

Serious Eye Damage/Irritation
Category 2A (H319: Causes

serious eye irritation)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][6]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][6]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][6] P271: Use only

outdoors or in a well-ventilated

area.[1][6] P304+P340: IF

INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[1]

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of Oxazine 170 perchlorate
and ensure laboratory safety.

Handling:
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Avoid contact with skin and eyes.[7]

Avoid the formation of dust and aerosols.[1]

Use in a well-ventilated area or with appropriate exhaust ventilation.[1][7]

Wear appropriate personal protective equipment (PPE), including a dust mask (type N95 or

equivalent), chemical safety goggles, and gloves.[2][3]

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[1]

Recommended storage temperature is 4°C, sealed and away from direct sunlight and

ignition sources.[1] For solutions in solvent, storage at -80°C for up to 6 months or -20°C for

up to 1 month is recommended.[5]

Store locked up.[6][7]

Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[7]

Dispose of the container and unused contents in accordance with local, state, and federal

regulations.[7]

Experimental Protocols
Oxazine 170 perchlorate is utilized in various research applications owing to its fluorescent

properties. Below are detailed protocols for some of its key applications.

Fabrication of Oxazine 170 Perchlorate-Doped
Poly(methyl methacrylate) (PMMA) Optical Fibers
This protocol describes the incorporation of Oxazine 170 perchlorate into a PMMA matrix to

create fluorescent optical fibers.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://omlc.org/spectra/PhotochemCAD/html/071.html
https://www.mdpi.com/2079-6439/5/2/15
https://www.mdpi.com/2079-6439/5/2/15
https://omlc.org/spectra/PhotochemCAD/html/071.html
https://www.semanticscholar.org/paper/Luminescent-Properties-of-Oxazine-170-Perchlorate-Miluski/4843a5b417cb7849647e6a540b658988eeee937b
https://scispace.com/pdf/theoretical-investigation-of-oxazine-170-perchlorate-doped-4go27z4nfm.pdf
https://www.mdpi.com/2079-6439/5/2/15
https://www.mdpi.com/2079-6439/5/2/15
https://www.researchgate.net/publication/308393278_An_oxazine-based_near-infrared_fluorescent_probe_for_selective_in_cellular_imaging_of_exogenous_nitrite
https://www.medchemexpress.com/oxazine-170-perchlorate.html
https://omlc.org/spectra/PhotochemCAD/html/071.html
https://omlc.org/spectra/PhotochemCAD/html/071.html
https://omlc.org/spectra/PhotochemCAD/html/071.html
https://www.benchchem.com/product/b12059921?utm_src=pdf-body
https://www.benchchem.com/product/b12059921?utm_src=pdf-body
https://www.benchchem.com/product/b12059921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxazine 170 perchlorate

Poly(methyl methacrylate) (PMMA) granules

Solvent (e.g., a mixture of acetone and anisole)

Fiber drawing apparatus

Procedure:

Dopant-Polymer Mixture Preparation:

Dissolve a precise amount of Oxazine 170 perchlorate in the solvent. The concentration

will depend on the desired fluorescence properties of the fiber.

Add PMMA granules to the solution and mix thoroughly until the polymer is completely

dissolved and the dye is uniformly dispersed.

Solvent Evaporation:

Carefully evaporate the solvent from the mixture under controlled temperature and

vacuum to obtain a solid, dye-doped PMMA preform.

Fiber Drawing:

Place the preform in the heating zone of a fiber drawing tower.

Heat the preform to the softening temperature of PMMA.

Draw the molten polymer into a fiber of the desired diameter.

Cool and solidify the fiber as it is drawn.

Characterization:

Measure the absorption and fluorescence spectra of the fabricated fiber.

Analyze the luminescent properties, such as signal attenuation and spectral shifts, as a

function of fiber length.
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General Protocol for Cellular Imaging with an Oxazine-
Based Fluorescent Probe
This protocol outlines a general procedure for using an oxazine-based probe for the detection

and imaging of specific analytes within cells. This is a generalized protocol, and specific

parameters such as probe concentration and incubation time should be optimized for the

particular probe and cell line used.

Materials:

Oxazine-based fluorescent probe (e.g., for nitrite detection)

Cell culture medium

Phosphate-buffered saline (PBS)

Cells of interest (e.g., HeLa cells)

Fluorescence microscope

Procedure:

Cell Culture:

Culture the cells on a suitable substrate for microscopy (e.g., glass-bottom dishes) in the

appropriate cell culture medium until they reach the desired confluency.

Probe Preparation:

Prepare a stock solution of the oxazine-based probe in a suitable solvent (e.g., DMSO).

Dilute the stock solution in cell culture medium to the final working concentration.

Cell Staining:

Remove the culture medium from the cells and wash them with PBS.
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Add the probe-containing medium to the cells and incubate for the optimized duration to

allow for probe uptake.

Analyte Stimulation (if applicable):

If detecting an exogenous analyte, introduce the analyte to the cells at the desired

concentration and incubate.

Imaging:

Wash the cells with PBS to remove any excess probe.

Acquire fluorescent images using a fluorescence microscope with the appropriate

excitation and emission filters for the specific oxazine probe.

Diagrams and Workflows
The following diagrams, created using Graphviz (DOT language), illustrate the logical flow of

the experimental protocols described above.
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Caption: Workflow for fabricating Oxazine 170 perchlorate-doped PMMA optical fibers.
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Caption: General workflow for cellular imaging using an oxazine-based fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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